Cas no 132559-91-2 (4-bromo-6-methyl-pyran-2-one)

• Product Name: 4-bromo-6-methyl-pyran-2-one
• CAS No: 132559-91-2
• MF: C₆H₅BrO₂
• MW: 189.006701231003
• MDL: MFCD23136928
• CID: 1230831
• PubChem ID: 11286939
• Update Time: 2025-05-28

4-bromo-6-methyl-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-bromo-6-methyl-
• 4-bromo-6-methylpyran-2-one
• 4-Bromo-6-Methyl-2H-Pyran-2-One
• 4-bromo-6-methyl-2(2H)-pyranone
• 4-Bromo-6-Methyl-2H-Pyran-2-One(WXC01361)
• 4-bromo-6-methyl-pyran-2-one
• CS-0036276
• AS-61420
• W11181
• EN300-7542160
• MFCD23136928
• LLFSFJYWGVKYRP-UHFFFAOYSA-N
• AKOS027338478
• 132559-91-2
• SCHEMBL1804389
• SY125710
• A909431
• 4-bromo-6-methyl-2-pyrone
• DTXSID30461206

• MDL： MFCD23136928
• Inchi： 1S/C6H5BrO2/c1-4-2-5(7)3-6(8)9-4/h2-3H,1H3
• InChI Key： LLFSFJYWGVKYRP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=O)OC(C)=C1

Computed Properties

• Exact Mass: 187.94725
• Monoisotopic Mass: 187.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 4-bromo-6-methyl-pyran-2-one

Recent Advances in the Study of 4-bromo-6-methyl-pyran-2-one (CAS: 132559-91-2) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-6-methyl-pyran-2-one (CAS: 132559-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyran-2-one core substituted with a bromine atom at the 4-position and a methyl group at the 6-position, serves as a valuable building block in organic synthesis and drug discovery. Recent studies have explored its utility in the development of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 4-bromo-6-methyl-pyran-2-one derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent inhibitory activity against Gram-positive bacteria, with minimal cytotoxicity toward mammalian cells. The study highlighted the potential of this scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.

In the realm of anticancer research, 4-bromo-6-methyl-pyran-2-one has been explored as a precursor for the synthesis of kinase inhibitors. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of pyran-2-one-based compounds targeting cyclin-dependent kinases (CDKs). The lead compound, derived from 4-bromo-6-methyl-pyran-2-one, showed promising activity against CDK4/6, which are critical regulators of the cell cycle. In vitro studies revealed that the compound induced cell cycle arrest in breast cancer cell lines, suggesting its potential as a therapeutic agent for hormone receptor-positive breast cancer.

Another area of interest is the application of 4-bromo-6-methyl-pyran-2-one in the synthesis of fluorescent probes for biological imaging. A study in Chemical Communications (2023) described the development of a pyran-2-one-based fluorescent dye with high photostability and selectivity for lysosomal labeling. The probe, synthesized from 4-bromo-6-methyl-pyran-2-one, exhibited excellent performance in live-cell imaging, enabling real-time visualization of lysosomal dynamics in cancer cells. This advancement opens new avenues for studying subcellular processes and developing diagnostic tools.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of 4-bromo-6-methyl-pyran-2-one and its derivatives. A paper in Organic Process Research & Development (2023) presented a scalable and environmentally friendly method for the synthesis of this compound using catalytic bromination under mild conditions. The improved protocol offers higher yields and reduced waste generation, making it more suitable for industrial-scale production. This development is particularly relevant for pharmaceutical companies seeking to incorporate 4-bromo-6-methyl-pyran-2-one into their drug discovery pipelines.

In conclusion, the latest research on 4-bromo-6-methyl-pyran-2-one (CAS: 132559-91-2) underscores its importance as a multifunctional scaffold in chemical biology and drug discovery. Its applications span antimicrobial and anticancer drug development, fluorescent probe design, and synthetic methodology improvement. Future studies are expected to further explore its therapeutic potential and expand its utility in biomedical research. Researchers and pharmaceutical companies should closely monitor advancements in this area, as they may lead to the development of novel therapeutic agents and diagnostic tools.